Cas no 1256786-87-4 (1-(5-(Difluoromethyl)pyridin-3-yl)ethanone)

• Product Name: 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone
• CAS No: 1256786-87-4
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4769535
• PubChem ID: 72213935
• Update Time: 2026-02-26

1-(5-(Difluoromethyl)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone
• AB74760
• 1-[5-(DIFLUOROMETHYL)PYRIDIN-3-YL]ETHAN-1-ONE
• AKOS023601073
• 1-[5-(DIFLUOROMETHYL)PYRIDIN-3-YL]ETHANONE
• D83581
• BS-51270
• XH1628
• 1256786-87-4

• Inchi： 1S/C8H7F2NO/c1-5(12)6-2-7(8(9)10)4-11-3-6/h2-4,8H,1H3
• InChI Key： FQUQIVOWDXUZDD-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(C)=O)C=1)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30

Additional information on 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone

Introduction to 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone (CAS No: 1256786-87-4)

1-(5-(Difluoromethyl)pyridin-3-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1256786-87-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone features a pyridine core substituted with a difluoromethyl group and an acetyl moiety, making it a versatile intermediate in the synthesis of biologically active molecules. The structural attributes of this compound contribute to its utility in developing novel therapeutic agents, particularly in the modulation of enzymatic pathways and receptor interactions.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in many pharmacologically active compounds. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of molecules, a critical factor in drug design. In contrast, the ethanone component provides a reactive site for further functionalization, enabling the construction of more complex structures. This combination makes 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone a valuable building block for synthetic chemists.

Recent advancements in computational chemistry have highlighted the potential of this compound as a scaffold for drug discovery. Studies utilizing molecular docking simulations have demonstrated its interaction with various biological targets, including kinases and transcription factors. These interactions are pivotal in diseases such as cancer, inflammation, and neurodegenerative disorders. The difluoromethyl substitution has been shown to improve binding affinity and selectivity, which are essential for therapeutic efficacy.

In vitro studies have begun to unravel the pharmacological profile of derivatives synthesized from 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone. For instance, researchers have explored its role in inhibiting specific kinases that are overactive in certain cancers. The pyridine ring facilitates hydrogen bonding with key residues in the active site of these enzymes, while the difluoromethyl group stabilizes the transition state during catalysis. Such mechanisms underscore the compound's promise as a lead molecule in oncology research.

The synthesis of 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone involves multi-step organic transformations, including condensation reactions and metal-catalyzed cross-coupling processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as flow chemistry and microwave-assisted synthesis have further streamlined production, making large-scale preparations more feasible.

One notable application of this compound is in the development of small-molecule inhibitors for inflammatory pathways. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders and autoimmune conditions. By targeting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), derivatives of 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone may offer novel therapeutic strategies with improved selectivity over existing nonsteroidal anti-inflammatory drugs (NSAIDs).

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into organic molecules often leads to enhanced pharmacokinetic properties, including increased bioavailability and reduced metabolic clearance. The difluoromethyl group in 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone exemplifies this trend, as it has been shown to prolong the half-life of drug candidates in preclinical models. This attribute is particularly valuable for drugs that require sustained therapeutic action.

Emerging research also suggests potential applications in antimicrobial therapy. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary screenings have identified derivatives with promising activity against resistant strains of Gram-positive bacteria. Such findings align with global efforts to combat antibiotic resistance by discovering novel antimicrobial agents.

The versatility of 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone extends beyond its role as an intermediate; it also serves as a platform for exploring structure-activity relationships (SAR). By systematically modifying substituents on the pyridine ring or acetyl group, researchers can fine-tune biological activity and optimize pharmacological properties. This iterative approach is fundamental to modern drug discovery pipelines, where rapid screening and optimization are essential.

Future directions in research may involve exploring the compound's potential in photodynamic therapy (PDT). The presence of an aromatic system combined with electron-withdrawing groups can enhance light absorption properties, making it a candidate for photosensitizer development. When activated by light, these compounds can generate reactive oxygen species that selectively target diseased cells without harming healthy tissue.

In conclusion, 1-(5-(Difluoromethyl)pyridin-3-yl)ethanone (CAS No: 1256786-87-4) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features—combining a pyridine core with a difluoromethyl group—position it as a key intermediate for developing next-generation therapeutics. Ongoing research continues to uncover its potential across multiple therapeutic areas, reinforcing its significance in medicinal chemistry and chemical biology.